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An In-Depth Technical Guide to Phase Transformation Kinetics in the Cadmium-Magnesium

System

For Researchers and Scientists
Abstract: The Cadmium-Magnesium (Cd-Mg) binary alloy system is a model for studying order-

disorder transformations in metallic alloys. This guide provides a comprehensive overview of

the phase transformations, with a focus on the kinetic aspects. It summarizes the

crystallographic data of the stable phases, details the nature of the ordering transformations,

and outlines the experimental protocols used to investigate these phenomena. The information

is presented to support researchers and scientists in the fields of materials science and

physical metallurgy.

The Cadmium-Magnesium Phase System
The Cd-Mg system is characterized by the formation of a continuous solid solution at high

temperatures and several ordered intermetallic phases at lower temperatures. The

transformations from the disordered solid solution to these ordered phases are of primary

interest for kinetic studies.

The key phases in the Cd-Mg system are detailed in Table 1. At high temperatures, Cd and Mg

are completely miscible, forming a disordered hexagonal close-packed (hP2) solid solution. As

the temperature decreases, ordered phases such as Cd₃Mg, CdMg, and CdMg₃ precipitate

from the solid solution within specific composition ranges.
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Table 1: Crystallographic Data of Phases in the Cd-Mg System

Phase
Composition
(wt% Mg)

Pearson
Symbol

Space Group Prototype

(Cd,Mg) 0 to 100 hP2 P63/mmc Mg

Cd₃Mg 6.3 to 9 hP8 P63/mmc Ni₃Sn

CdMg 12.1 to 23.6 oP4 Pmma AuCd

| CdMg₃ | 28 to 45 | hP8 | P63/mmc | Ni₃Sn |
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Simplified Cd-Mg Phase Diagram
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Sample Preparation

Kinetic Experiments
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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